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Abstract

Sodium triethylborohydride (NaBH(CzHs)3), a powerful and selective reducing agent, has
carved a significant niche in modern organic synthesis and catalysis. This in-depth technical
guide explores the history of its discovery, provides detailed experimental protocols for its
synthesis and application, and presents a comprehensive overview of its reactivity. Quantitative
data on its physical properties and reactivity with various functional groups are summarized for
easy reference. Furthermore, this guide illustrates key reaction pathways and experimental
workflows through detailed diagrams, offering a valuable resource for researchers in academia
and the pharmaceutical industry.

History and Discovery

The development of sodium triethylborohydride is deeply rooted in the pioneering work of
Nobel laureate Herbert C. Brown and his colleague Hermann Irving Schlesinger on
borohydrides. Their research, initially driven by military applications during World War Il, led to
the discovery of sodium borohydride (NaBH4) and laid the foundation for a new class of
versatile reducing agents.
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While Brown's work established the vast potential of borohydrides, the first detailed synthesis
of sodium triethylborohydride was reported in 1974 by P. Binger and R. Koster. Their
method, published in the esteemed collection Inorganic Syntheses, involves the reaction of
sodium hydride with triethylborane.[1][2][3] This discovery provided chemists with a more
nucleophilic and often more selective alternative to other hydride reagents.

The introduction of electron-donating ethyl groups in place of hydrogen atoms in sodium
borohydride significantly enhances its reducing power.[4] This modification allows for the
reduction of a wider range of functional groups under milder conditions.

Physicochemical Properties

Sodium triethylborohydride is a colorless, pyrophoric solid.[1][2][3] It is commercially
available as a solution in toluene.[1][2][3] Key physical and chemical properties are
summarized in the table below.

Property Value Reference
Chemical Formula CeH16BNa [1]

Molar Mass 121.99 g/mol [1]
Appearance White solid [1]

Melting Point 30°C [1]

Density (1.0 M in toluene) 0.866 g/mL at 25 °C [5]

Flash Point -17 °C (solution in THF)

Experimental Protocols
Synthesis of Sodium Triethylborohydride

The following protocol is adapted from the procedure published in Inorganic Syntheses.
Reaction: NaH + B(Cz2Hs)s — NaBH(CzHs)s

Materials:
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Sodium hydride (NaH), 50% dispersion in oil

Triethylborane (B(CzHs)3)

Toluene, anhydrous

Inert gas (Argon or Nitrogen)

Procedure:

A three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping
funnel is flushed with a dry, inert gas.

¢ A suspension of sodium hydride in anhydrous toluene is introduced into the flask.
e The suspension is heated to a gentle reflux with vigorous stirring.

» Triethylborane is added dropwise from the dropping funnel to the refluxing suspension over a
period of 1-2 hours.

 After the addition is complete, the reaction mixture is refluxed for an additional 4-6 hours to
ensure complete reaction.

e The reaction mixture is then cooled to room temperature. The resulting solution of sodium
triethylborohydride in toluene can be used directly or standardized by quenching an aliquot
with acid and measuring the volume of hydrogen gas evolved.

Caution: Sodium triethylborohydride is pyrophoric and reacts violently with water. All
operations must be carried out under a dry, inert atmosphere.

General Procedure for the Reduction of a Ketone

Materials:
e Ketone
e Sodium triethylborohydride (1.0 M solution in toluene or THF)

e Anhydrous solvent (e.g., THF, diethyl ether)
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 Inert gas (Argon or Nitrogen)

e Saturated agueous ammonium chloride solution (for workup)

Procedure:

The ketone is dissolved in the anhydrous solvent in a flask under an inert atmosphere.

e The solution is cooled to the desired temperature (typically 0 °C or -78 °C).

o The sodium triethylborohydride solution is added dropwise to the stirred solution of the
ketone.

e The reaction is monitored by thin-layer chromatography (TLC) until the starting material is
consumed.

e The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous
ammonium chloride solution.

e The mixture is allowed to warm to room temperature, and the organic layer is separated.

e The aqueous layer is extracted with an appropriate organic solvent (e.g., diethyl ether, ethyl
acetate).

e The combined organic extracts are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is removed under reduced pressure to afford the crude alcohol
product.

The product can be purified by column chromatography or distillation.

Reactivity and Applications

Sodium triethylborohydride is a versatile reducing agent capable of reducing a wide array of
functional groups. Its enhanced reactivity compared to sodium borohydride makes it particularly
useful for the reduction of less reactive carbonyl compounds.

Reduction of Carbonyl Compounds
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Sodium triethylborohydride readily reduces aldehydes and ketones to their corresponding
primary and secondary alcohols. It is also effective for the reduction of esters and lactones to
diols, a transformation that is often sluggish with sodium borohydride.

Substrate Product Yield (%) Conditions

NaBH(CzHs)s,

Aromatic Ester Aromatic Alcohol 70-92
THF/Methanol, reflux

. ] ] ] ) NaBH(CzHs)s,
Aliphatic Ester Aliphatic Alcohol High
THF/Methanol, reflux
1. Tf20 activation, 2.
Amide Amine Good to Excellent
NaBH(CzHs)s, THF, rt
a,B-Unsaturated ) ) Depends on substrate
Allylic Alcohol Variable .
Ketone and conditions

Reductive Activation of Homogeneous Catalysts

A significant application of sodium triethylborohydride is in the reductive activation of
homogeneous catalysts.[1][2][3] It is commonly used to convert metal halide precursors into
their active hydride forms, which are often the catalytically active species in various
transformations, including hydrogenation and hydroformylation.

Applications in Drug Development

The selective reducing properties of sodium triethylborohydride and its derivatives are
valuable in the synthesis of complex pharmaceutical intermediates and active pharmaceutical
ingredients (APIs). The ability to reduce specific functional groups in the presence of others is
crucial in multi-step syntheses. For instance, the reduction of amides to amines is a key
transformation in the synthesis of many nitrogen-containing drugs.[1]

Visualizations
Reaction Pathway for Ketone Reduction
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Caption: Mechanism of ketone reduction by sodium triethylborohydride.

Experimental Workflow for a Typical Reduction Reaction
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Caption: A typical experimental workflow for a reduction reaction.
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Conclusion

Sodium triethylborohydride is a powerful and versatile reducing agent with a rich history
rooted in the fundamental discoveries of borohydride chemistry. Its unique reactivity profile
makes it an indispensable tool for organic chemists, particularly in the synthesis of complex
molecules and the activation of homogeneous catalysts. This guide provides a comprehensive
overview of its history, properties, and applications, serving as a valuable resource for
researchers and professionals in the chemical and pharmaceutical sciences. The detailed
experimental protocols and visual representations of reaction pathways and workflows aim to
facilitate its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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